Cas no 70862-11-2 (1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-)

1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]- structure
70862-11-2 structure
Product Name:1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-
CAS No:70862-11-2
MF:C10H26N4
MW:202.340241909027
CID:563230
PubChem ID:194365
Update Time:2025-04-19

1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-
    • N'-[3-(3-aminopropylamino)propyl]butane-1,4-diamine
    • Thermospermin
    • THERMOSPERMINE
    • 1,12-Diamino-4,8-diazadodecane
    • 1,4-Butanediamine, N-(3-((3-aminopropyl)amino)propyl)-
    • N1-(3-((3-Aminopropyl)amino)propyl)butane-1,4-diamine
    • BS-24492
    • N-(3-AMINO-PROPYL)-N-(5-AMINOPROPYL)-1,4-DIAMINOBUTANE
    • EX-A6687
    • CHEBI:59564
    • Q3984484
    • 1,4-Butanediamine, N-[3-[(3-aminopropyl)amino]propyl]-
    • {3-[(4-AMINOBUTYL)AMINO]PROPYL}(3-AMINOPROPYL)AMINE
    • N-{3-[(3-aminopropyl)amino]propyl}butane-1,4-diamine
    • THERMOSPERMINE; PA(334)
    • N1-(3-(3-aminopropylamino)propyl)butane-1,4-diamine
    • AKOS028111177
    • 70862-11-2
    • (4-aminobutyl)({3-[(3-aminopropyl)amino]propyl})amine
    • DTXSID00221096
    • C19669
    • SCHEMBL333029
    • CHEMBL151993
    • HY-151224
    • CS-0609904
    • N'-(3-(3-aminopropylamino)propyl)butane-1,4-diamine
    • N-(3-((3-aminopropyl)amino)propyl)butane-1,4-diamine
    • G90021
    • DTXCID00143587
    • Inchi: 1S/C10H26N4/c11-5-1-2-7-13-9-4-10-14-8-3-6-12/h13-14H,1-12H2
    • InChI Key: DODDBCGMRAFLEB-UHFFFAOYSA-N
    • SMILES: N(CCCCN)CCCNCCCN

Computed Properties

  • Exact Mass: 202.21598
  • Monoisotopic Mass: 202.216
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 11
  • Complexity: 98.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.1
  • Topological Polar Surface Area: 76.1A^2

Experimental Properties

  • Density: 0.925
  • Boiling Point: 330.9°C at 760 mmHg
  • Flash Point: 180.3°C
  • Refractive Index: 1.484
  • PSA: 76.1

1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P005QW4-1mg
1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-
70862-11-2 99%
1mg
$206.00 2024-04-21
1PlusChem
1P005QW4-5mg
1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-
70862-11-2 99%
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$497.00 2025-02-21
1PlusChem
1P005QW4-10mg
1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-
70862-11-2 99%
10mg
$718.00 2025-02-21
1PlusChem
1P005QW4-25mg
1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-
70862-11-2 99%
25mg
$1075.00 2025-02-21
1PlusChem
1P005QW4-50mg
1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-
70862-11-2 99%
50mg
$1484.00 2025-02-21
1PlusChem
1P005QW4-100mg
1,4-Butanediamine,N1-[3-[(3-aminopropyl)amino]propyl]-
70862-11-2 99%
100mg
$1988.00 2025-02-21
A2B Chem LLC
AC67332-1mg
{3-[(4-Aminobutyl)amino]propyl}(3-aminopropyl)amine
70862-11-2 95%
1mg
$182.00 2024-04-19
A2B Chem LLC
AC67332-5mg
{3-[(4-Aminobutyl)amino]propyl}(3-aminopropyl)amine
70862-11-2 95%
5mg
$363.00 2024-04-19
A2B Chem LLC
AC67332-10mg
{3-[(4-Aminobutyl)amino]propyl}(3-aminopropyl)amine
70862-11-2 95%
10mg
$520.00 2024-04-19
A2B Chem LLC
AC67332-25mg
{3-[(4-Aminobutyl)amino]propyl}(3-aminopropyl)amine
70862-11-2 95%
25mg
$776.00 2024-04-19

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